Cas no 2248397-37-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate
• CAS No: 2248397-37-5
• MF: C₁₆H₆Cl₂F₃NO₄
• MW: 404.124352931976
• CID: 6327233
• PubChem ID: 165729586
• Update Time: 2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate
• EN300-6520160
• 2248397-37-5

• Inchi： 1S/C16H6Cl2F3NO4/c17-11-9(5-6-10(12(11)18)16(19,20)21)15(25)26-22-13(23)7-3-1-2-4-8(7)14(22)24/h1-6H
• InChI Key： RAVVKMILYKQVSJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 402.9625975g/mol
• Monoisotopic Mass: 402.9625975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate (CAS No. 2248397-37-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate (CAS No. 2248397-37-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole-1,3-dione core and the trifluoromethyl substituent, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of trifluoromethylated compounds?" The presence of the trifluoromethyl group in this molecule enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers are particularly interested in how such compounds interact with biological targets, a topic frequently explored in medicinal chemistry forums and publications.

The isoindole-1,3-dione moiety is another critical feature of this compound. This scaffold is known for its versatility in designing enzyme inhibitors and pharmacophores. Recent studies highlight its role in developing anti-inflammatory and anticancer agents, aligning with the growing demand for targeted therapies. The combination of this moiety with a dichlorobenzoyl group further expands its potential applications, particularly in crop protection and material science.

From a synthetic chemistry perspective, the compound's CAS No. 2248397-37-5 serves as a unique identifier for researchers looking to replicate or modify its structure. Questions like "How to synthesize isoindole derivatives?" or "What are the spectroscopic properties of dichlorobenzoyl compounds?" are common in academic and industrial labs. Advanced techniques such as NMR spectroscopy and X-ray crystallography are often employed to characterize such molecules, ensuring their purity and structural integrity.

Environmental and regulatory considerations are also paramount. The trifluoromethyl group, while beneficial for bioactivity, raises questions about environmental persistence. Researchers are increasingly focusing on green chemistry approaches to mitigate potential ecological impacts. This aligns with the broader trend of sustainable chemical design, a hot topic in both academic and industrial circles.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dichloro-4-(trifluoromethyl)benzoate represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation bioactive molecules.